Cas no 2229132-53-8 (tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate)

Tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate is a fluorinated pyridine derivative serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a 5-fluoropyridyl moiety, enhancing its utility in peptide coupling and medicinal chemistry applications. The Boc group ensures selective deprotection under mild acidic conditions, while the fluoropyridine scaffold contributes to improved metabolic stability and binding affinity in drug design. This compound is particularly valuable for constructing complex molecules, enabling precise modifications in bioactive compounds. Its high purity and well-defined reactivity make it a reliable choice for researchers developing targeted therapeutics or exploring structure-activity relationships.
tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate structure
2229132-53-8 structure
Product Name:tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate
CAS No:2229132-53-8
MF:C13H20FN3O2
MW:269.31520652771
CID:5937655
PubChem ID:165682849
Update Time:2025-10-28

tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate
    • EN300-1872727
    • tert-butyl N-[1-amino-3-(5-fluoropyridin-2-yl)propan-2-yl]carbamate
    • 2229132-53-8
    • Inchi: 1S/C13H20FN3O2/c1-13(2,3)19-12(18)17-11(7-15)6-10-5-4-9(14)8-16-10/h4-5,8,11H,6-7,15H2,1-3H3,(H,17,18)
    • InChI Key: QUAARTLMOQIFBO-UHFFFAOYSA-N
    • SMILES: FC1=CN=C(C=C1)CC(CN)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 269.15395505g/mol
  • Monoisotopic Mass: 269.15395505g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 77.2Ų

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Additional information on tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate (CAS No. 2229132-53-8)

tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate (CAS No. 2229132-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its CAS number 2229132-53-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a 5-fluoropyridin-2-yl moiety and a tert-butyl carbamate group, makes it highly valuable for drug discovery and development.

The growing interest in fluorinated compounds and their applications in medicinal chemistry has positioned tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate as a subject of extensive study. Researchers are particularly intrigued by its potential role in targeting enzyme inhibition and receptor modulation, which are critical in treating diseases such as cancer and neurological disorders. The compound's fluoropyridine component is known for enhancing metabolic stability and bioavailability, making it a preferred choice in modern drug design.

In the context of AI-driven drug discovery, CAS No. 2229132-53-8 has emerged as a candidate for virtual screening and molecular docking studies. The integration of machine learning and computational chemistry has accelerated the identification of its potential therapeutic targets. This aligns with the current trend of leveraging big data and predictive modeling to streamline drug development processes.

Another area of interest is the compound's applicability in peptide synthesis and proteomics research. The tert-butyl carbamate (Boc) protecting group is widely used in peptide chemistry to safeguard amino functionalities during synthetic procedures. This feature, combined with the 5-fluoropyridin-2-yl scaffold, offers versatility in constructing complex molecular architectures.

From a commercial perspective, the demand for high-purity intermediates like tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate is on the rise. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing such compounds to expedite their R&D pipelines. The compound's CAS number 2229132-53-8 is frequently searched in chemical databases, reflecting its relevance in the industry.

Environmental and regulatory considerations also play a role in the compound's usage. With increasing emphasis on green chemistry and sustainable synthesis, researchers are exploring eco-friendly methods to produce tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate. This includes optimizing reaction conditions to minimize waste and energy consumption, aligning with global sustainability goals.

In summary, tert-butyl N-1-amino-3-(5-fluoropyridin-2-yl)propan-2-ylcarbamate (CAS No. 2229132-53-8) is a multifaceted compound with broad applications in drug discovery, peptide synthesis, and computational chemistry. Its structural features and functional groups make it a valuable asset in modern scientific research, catering to the evolving needs of the pharmaceutical and biotechnology sectors.

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